Cas no 2008309-05-3 (3-(4-ethyl-1H-pyrazol-1-yl)-4-methylbenzaldehyde)

• Product Name: 3-(4-ethyl-1H-pyrazol-1-yl)-4-methylbenzaldehyde
• CAS No: 2008309-05-3
• MF: C₁₃H₁₄N₂O
• MW: 214.263062953949
• CID: 6295875
• PubChem ID: 165509038
• Update Time: 2025-05-27

3-(4-ethyl-1H-pyrazol-1-yl)-4-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethyl-1H-pyrazol-1-yl)-4-methylbenzaldehyde
• EN300-1293353
• 2008309-05-3

• Inchi： 1S/C13H14N2O/c1-3-11-7-14-15(8-11)13-6-12(9-16)5-4-10(13)2/h4-9H,3H2,1-2H3
• InChI Key： YHFHHEFVEIPXTP-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(C)=C(C=1)N1C=C(C=N1)CC

Computed Properties

• Exact Mass: 214.110613074g/mol
• Monoisotopic Mass: 214.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 34.9Ų

Additional information on 3-(4-ethyl-1H-pyrazol-1-yl)-4-methylbenzaldehyde

Exploring 3-(4-ethyl-1H-pyrazol-1-yl)-4-methylbenzaldehyde (CAS No. 2008309-05-3): A Versatile Compound in Modern Chemistry

In the ever-evolving landscape of chemical research, 3-(4-ethyl-1H-pyrazol-1-yl)-4-methylbenzaldehyde (CAS No. 2008309-05-3) has emerged as a compound of significant interest. This benzaldehyde derivative, characterized by its unique pyrazole and methyl substitutions, offers a wide range of applications in pharmaceuticals, agrochemicals, and material science. Its molecular structure, combining an aldehyde functional group with a heterocyclic component, makes it a valuable building block for synthetic chemists.

The compound's CAS number 2008309-05-3 serves as a unique identifier in chemical databases, ensuring precise tracking in research and industrial applications. Recent trends in AI-driven drug discovery and green chemistry have further highlighted the importance of such specialized intermediates. Researchers are particularly interested in its potential role in designing bioactive molecules, given the pharmacological relevance of both pyrazole and benzaldehyde moieties in medicinal chemistry.

One of the most frequently asked questions in scientific forums revolves around the synthetic routes for 3-(4-ethyl-1H-pyrazol-1-yl)-4-methylbenzaldehyde. Current methodologies often involve Pd-catalyzed cross-coupling reactions or nucleophilic aromatic substitutions, with researchers continuously optimizing these processes for better yields and sustainability. The compound's solubility profile and stability under various conditions are also common topics of discussion among chemists working with this material.

In the context of material science innovations, this compound has shown promise as a precursor for functionalized polymers and coordination complexes. Its aldehyde group provides an excellent handle for further chemical modifications, making it attractive for creating tailored molecular architectures. Recent publications have explored its use in developing advanced organic electronic materials, particularly in the design of charge-transport layers for optoelectronic devices.

The 4-methylbenzaldehyde core structure contributes to the compound's lipophilic character, which is crucial for many biological applications. This feature, combined with the hydrogen-bond accepting capability of the pyrazole nitrogen, makes it an interesting candidate for molecular recognition studies. Current research is investigating its potential in supramolecular chemistry and host-guest systems, areas that have gained tremendous attention in recent years.

From a regulatory perspective, it's important to note that while 3-(4-ethyl-1H-pyrazol-1-yl)-4-methylbenzaldehyde is not classified as hazardous under current standards, proper laboratory safety protocols should always be followed when handling any chemical substance. The compound's spectroscopic properties, including its characteristic NMR signals and mass spectral fragmentation pattern, have been well-documented to aid in identification and purity assessment.

Looking toward future applications, the integration of computational chemistry tools with experimental studies of this compound is opening new possibilities. Molecular modeling approaches are helping researchers predict its reactivity patterns and intermolecular interactions with greater accuracy. This synergy between computation and experimentation is particularly valuable in the current era of accelerated molecular design and high-throughput screening technologies.

The commercial availability of CAS 2008309-05-3 through specialty chemical suppliers has facilitated its adoption in various research programs. Quality control parameters typically include assessment of purity by HPLC, melting point determination, and spectroscopic verification. As interest in heterocyclic aldehydes continues to grow, this compound is likely to see expanded use in both academic and industrial settings.

Environmental considerations are also shaping research directions involving this chemical. Recent studies have examined its biodegradation pathways and ecotoxicological profile, reflecting the chemical industry's growing emphasis on green chemistry principles. The development of catalytic processes for its synthesis and transformation represents an active area of investigation, aligning with global sustainability goals.

For researchers considering working with 3-(4-ethyl-1H-pyrazol-1-yl)-4-methylbenzaldehyde, it's worth noting that its structure-activity relationships continue to be elucidated through ongoing studies. The compound serves as an excellent example of how molecular hybridization strategies can yield substances with novel properties. As the scientific community increasingly focuses on multi-target therapeutics and functional materials, versatile building blocks like this will undoubtedly play a crucial role in future innovations.